Gibberellin A37

• Molecular Formula: C20H26O5
• Molecular Weight: 346.4 g/mol
• IUPAC Name: (1R,2R,5R,8R,9S,10S,11S,17S)-17-hydroxy-11-methyl-6-methylidene-12-oxo-13-oxapentacyclo[9.3.3.15,8.01,10.02,8]octadecane-9-carboxylic acid
• InChI: InChI=1S/C20H26O5/c1-10-7-20-8-11(10)3-4-12(20)19-6-5-13(21)18(2,17(24)25-9-19)15(19)14(20)16(22)23/h11-15,21H,1,3-9H2,2H3,(H,22,23)/t11-,12+,13+,14-,15-,18-,19-,20+/m1/s1
• InChI Key: QYXZQZMPZUEEML-SQLMURCQSA-N
• Isomeric SMILES: C[C@@]12[C@H](CC[C@@]3([C@@H]1[C@@H]([C@]45[C@H]3CC[C@H](C4)C(=C)C5)C(=O)O)COC2=O)O
• Canonical SMILES: CC12C(CCC3(C1C(C45C3CCC(C4)C(=C)C5)C(=O)O)COC2=O)O

Description

Gibberellin A37 is a lactone, a C20-gibberellin and a gibberellin monocarboxylic acid.

Scientific Research Applications

Promotion of Flowering in Trees

Gibberellin A37 has been noted for its success in promoting flowering in various species of the Pinaceae family. It seems to play a direct morphogenic role, independent of nutrient diversion or effects on the vigor and mitotic activity of potentially reproductive primordia. Cultural treatments that promote flowering often work synergistically with Gibberellin A37, suggesting that this compound has a natural role in promoting flowering akin to natural promotion mechanisms (Pharis, Webber & Ross, 1987).

Floral Induction in Conifers

Over the last decade, Gibberellin A37 has been pivotal in improving the induction of precocious and regular flowering in conifers. The timing and location of treatments significantly affect the sex of the flowers, indicating the importance of this compound in optimizing flowering processes in conifers (Bonnet-Masimbert, 1987).

Gibberellins and Fruit Development

Conflicting reports exist regarding the effects of Gibberellin A37 on tomato fruits. This review synthesizes these observations and proposes explanations for the discrepancies, emphasizing the importance of factors like timing of application, the quantity and type of Gibberellin used, and the cultivar under investigation in determining the effects on fruit development (Sawhney, 1984).

Gibberellin A37 and Stress Responses

Gibberellins in Stress Responses

Gibberellins, including Gibberellin A37, play a significant role in plant growth and responses to environmental stresses. The intricate network of interactions between Gibberellins and other plant growth regulators leads to specific gene expression, impacting plant responses to various stresses. Understanding these mechanisms can improve our knowledge of Gibberellins’ biology and contribute to refining plant resilience under climate change scenarios (Castro-Camba et al., 2022).

Gibberellins in Regulation of Plant Growth Under Abiotic Stresses

Gibberellins, such as Gibberellin A37, are crucial in regulating plant growth and development, especially under abiotic stress conditions. The effects of Gibberellins largely depend on the intensity and duration of stress, the phase of plant ontogenesis, and the plant's tolerance. Understanding the role of Gibberellins in stress resistance can lead to biotechnological applications aimed at improving plant growth and yield under adverse environmental conditions (Kosakivska, 2021).